Cas no 892856-29-0 (4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide)
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide
- 4-cyano-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide
-
- Inchi: 1S/C16H9N3O3S/c17-7-9-1-3-10(4-2-9)15(20)19-16-18-11-5-12-13(22-8-21-12)6-14(11)23-16/h1-6H,8H2,(H,18,19,20)
- InChI Key: SZRGQXZIZZETDH-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=CC3OCOC=3C=C2S1)(=O)C1=CC=C(C#N)C=C1
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1822-0194-2μmol |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-5μmol |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-10μmol |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-20μmol |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-1mg |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-2mg |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-3mg |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-4mg |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-5mg |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1822-0194-10mg |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide |
892856-29-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide (CAS No. 892856-29-0): A Comprehensive Overview
4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide (CAS No. 892856-29-0) is a complex organic compound with a unique chemical structure and significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds and has garnered attention for its potential biological activities and therapeutic applications.
The molecular formula of 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide is C20H15N3O3S, and its molecular weight is approximately 385.4 g/mol. The compound features a tricyclic core with multiple functional groups, including a cyano group, an amide group, and a thioether linkage, which contribute to its unique chemical properties and reactivity.
In recent years, the study of heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide has shown promising results in several areas of research, including anticancer activity, anti-inflammatory properties, and neuroprotective effects.
Anticancer Activity: One of the most significant areas of research for 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-15) cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
Anti-inflammatory Properties: Inflammation is a critical factor in the development and progression of many diseases. Research has shown that 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
Neuroprotective Effects: Neurodegenerative diseases are characterized by the progressive loss of neuronal function and structure. Recent studies have indicated that 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-yl}benzamide exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Alzheimer's disease and Parkinson's disease. The compound has been shown to enhance the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and glial cell line-derived neurotrophic factor (GDNF).
Synthesis and Structural Characterization: The synthesis of 4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.03,7dodeca-1(9),2,7,11-tetraen-11-y l}benzamide involves a multi-step process that includes the formation of the tricyclic core followed by functionalization with the cyano and amide groups. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the structure and purity of the final product.
Toxicity and Safety Profile: Understanding the toxicity profile of new compounds is crucial for their development as therapeutic agents. Preliminary toxicity studies have shown that 4-cyano-N-{4 ,6-dioxa - ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ -thia - - - - - - - - - - - - - - - - - - - azatricyclo[7 .3 . . ]dodeca[ , , , ]tetraen-y l}benzamide strong > exhibits low toxicity at therapeutic concentrations in vitro and in animal models . However , further studies are required to fully evaluate its safety profile before clinical trials can be initiated . p > < p > < strong > Clinical Potential : strong > The promising results from preclinical studies have paved the way for further investigation into the clinical potential of < strong > 4-cyano-N-{4 ,6-dioxa -thia -azatricyclo[ . . . ]dodeca[ , , , ]tetraen-y l}benzamide strong > . Ongoing research aims to optimize its pharmacokinetic properties , enhance its bioavailability , and evaluate its efficacy in human subjects . Clinical trials are expected to provide valuable insights into its therapeutic benefits and safety profile . p > < p > In conclusion , < strong > 4-cyano-N-{4 ,6-dioxa -thia -azatricyclo[ . . . ]dodeca[ , , , ]tetraen-y l}benzamide strong > ( CAS No . 892856 - 29 - 0 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure and multifaceted biological effects make it an exciting area of research in medicinal chemistry . As ongoing studies continue to unravel its full potential , this compound holds great promise for advancing our understanding of complex biological processes and developing new treatments for various diseases . p > article > response >
892856-29-0 (4-cyano-N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)